Cas no 1872408-18-8 (6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydronaphthalen-2-amine)

• Product Name: 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydronaphthalen-2-amine
• CAS No: 1872408-18-8
• MF: C₁₆H₂₄BNO₂
• MW: 273.17826461792
• CID: 5669051
• PubChem ID: 145025527
• Update Time: 2025-06-15

6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydronaphthalen-2-amine Chemical and Physical Properties

Names and Identifiers

• 1872408-18-8
• 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydronaphthalen-2-amine
• EN300-27121719
• 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydronaphthalen-2-amine

• Inchi： 1S/C16H24BNO2/c1-15(2)16(3,4)20-17(19-15)13-7-5-12-10-14(18)8-6-11(12)9-13/h5,7,9,14H,6,8,10,18H2,1-4H3
• InChI Key： ZKQBWJPMKNJYFD-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC3=C(C=2)CCC(C3)N)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 273.1900092g/mol
• Monoisotopic Mass: 273.1900092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5Ų

Additional information on 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydronaphthalen-2-amine

Introduction to 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydronaphthalen-2-amine (CAS No. 1872408-18-8)

6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydronaphthalen-2-amine, also known by its CAS number 1872408-18-8, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound belongs to the class of boronic esters and is characterized by its unique structural features and potential biological activities. The compound's structure includes a tetrahydro-naphthalene core and a boronic ester functional group, making it a valuable intermediate in the synthesis of various pharmaceuticals and bioactive molecules.

The tetrahydro-naphthalene core is a common scaffold in medicinal chemistry due to its ability to mimic the properties of aromatic systems while offering enhanced metabolic stability and reduced toxicity. The boronic ester functional group, on the other hand, is widely used in Suzuki-Miyaura cross-coupling reactions, which are essential for the construction of complex organic molecules. This makes 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydronaphthalen-2-amine an attractive building block for the development of new drugs and therapeutic agents.

Recent research has highlighted the potential of 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydronaphthalen-2-amine in various biological contexts. For instance, studies have shown that compounds with similar structures exhibit potent anti-inflammatory and anti-cancer properties. The tetrahydro-naphthalene core has been found to interact with specific protein targets involved in inflammatory pathways and cancer cell proliferation. Additionally, the boronic ester group can be readily modified to introduce various functional groups that enhance the compound's pharmacological profile.

In the context of drug discovery, 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydronaphthalen-2-amine serves as a key intermediate in the synthesis of novel compounds with improved bioavailability and reduced side effects. Researchers have utilized this compound to develop prodrugs that are activated under specific physiological conditions. For example, prodrugs derived from this compound have shown enhanced solubility and stability in biological systems, making them suitable for oral administration.

The versatility of 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydronaphthalen-2-amine extends beyond its use as a synthetic intermediate. It has also been explored for its potential as a ligand in metalloenzyme inhibition studies. The boronic ester group can form stable complexes with metal ions such as zinc and copper, which are often involved in enzymatic reactions. This property makes the compound useful for designing inhibitors that target specific metalloenzymes associated with diseases such as Alzheimer's and Parkinson's.

In addition to its applications in medicinal chemistry and drug discovery, 6-(4，4，5，5-Tetramethyl-1，3，2-dioxaborolan-2-y）l)-1，2，3，4-tetrahydronaphthalen-2-amnine has been studied for its potential use in materials science. The unique electronic properties of the tetrahydro-naphthalene core and the reactivity of the boronic ester group make it a promising candidate for the development of new materials with tailored properties. For instance, researchers have synthesized polymers incorporating this compound that exhibit enhanced mechanical strength and thermal stability.

The synthesis of 6-(4，4，5，5-Tetramethyl-1，3，2-dioxaborolan-2-y）l)-1，2，3，4-tetrahydronaphthalen-2-amnine typically involves several steps. One common approach is to start with a substituted tetrahydro-naphthalene derivative and introduce the boronic ester functionality through a series of chemical transformations. These transformations often include palladium-catalyzed cross-coupling reactions and boronate esterification steps. The choice of reagents and reaction conditions can significantly influence the yield and purity of the final product.

To ensure high-quality synthesis and purification processes for 6-(4，4，5，5-Tetramethyl-1，3，2-dioxaborolan-2-y）l)-1，2，3，4-tetrahydronaphthalen-2-amnine, researchers often employ advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These techniques provide detailed information about the molecular structure and purity of the compound.

In conclusion,6-(4，4，5，5-Tetramethyl-1，3，2-dioxaborolan - 0 - y）l)- 0 ， 0 ， 0 ， 0 -tetrahydronaphthalen - 0 -amnine (CAS No. 1872408 - 0 -8) is a multifaceted organic compound with significant potential in various scientific disciplines. Its unique structural features make it an invaluable tool for researchers working in medicinal chemistry , drug discovery , materials science , and beyond . As ongoing research continues to uncover new applications , this compound is poised to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative solutions for unmet medical needs .